Cas no 30413-61-7 (2-ethynyl-5-methylpyridine)

2-ethynyl-5-methylpyridine structure
2-ethynyl-5-methylpyridine structure
Product Name:2-ethynyl-5-methylpyridine
CAS No:30413-61-7
MF:C8H7N
MW:117.147881746292
MDL:MFCD13175240
CID:1088038
PubChem ID:13400634
Update Time:2025-04-20

2-ethynyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-ethynyl-5-methyl-Pyridine
    • 2-Ethynyl-5-methylpyridine
    • CS-0215893
    • SCHEMBL2721164
    • 2-Ethynyl-5-methylpyridine, AldrichCPR
    • A1-02597
    • MFCD13175240
    • DTXSID20539549
    • RENKQEMYPXHMKI-UHFFFAOYSA-N
    • 30413-61-7
    • 5-methylpyridin-2-yl-acetylene
    • Pyridine, 2-ethynyl-5-methyl-
    • AKOS022185660
    • EN300-306668
    • PS-5389
    • DA-07120
    • 2-ethynyl-5-methylpyridine
    • MDL： MFCD13175240
    • Inchi： 1S/C8H7N/c1-3-8-5-4-7(2)6-9-8/h1,4-6H,2H3
    • InChI Key： RENKQEMYPXHMKI-UHFFFAOYSA-N
    • SMILES： N1C(C#C)=CC=C(C=1)C

Computed Properties

  • Exact Mass: 117.05791
  • Monoisotopic Mass: 117.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

2-ethynyl-5-methylpyridine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

2-ethynyl-5-methylpyridine Pricemore >>

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2-ethynyl-5-methylpyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:30413-61-7)2-ethynyl-5-methylpyridine
Order Number:A1012737
Stock Status:in Stock
Quantity:5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:13
Price ($):439.0/746.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:30413-61-7)2-ethynyl-5-methylpyridine
A1012737
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):439.0/746.0
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